Cas no 606-58-6 (Toyocamycin)

Toyocamycin (vengicide) is an adenosine analog produced by Streptomyces and an inhibitor of X-box binding protein 1 (XBP1) Toyocamycin can block RNA synthesis and ribosome function, and induce apoptosis Toyocamycin affects IRE1 α- XBP1 pathway, inhibit XBP1 mRNA cleavage (ic50=80 nm), and do not affect IRE1 α Autophosphorylation Toyocamycin specifically inhibited CDK9 with an IC50 of 79 nm

Toyocamycin structure

Product Name:Toyocamycin

CAS No:606-58-6

Molecular Formula:C₁₂H₁₃N₅O₄

Molecular Weight:291.26272

MDL:MFCD00866513

CID:503114

PubChem ID:247955

Toyocamycin Properties

Names and Identifiers

- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-b-D-ribofuranosyl-
- 4-AMINO-5-CYANO-7-(β-D-RIBOFURANOSYL)PYRROLO[2,3-D]PYRIMIDINE
- 4-AMINO-7-ß-D-RIBOFURANOSYL-7H-PYRROLO[2,3-D]PYRIMIDINE-5-CARBONITRILE
- Toyocamycin
- 7-Cyano-7-deazaadenosine
- a-399-y4
- e-212
- e-212-1
- siromycin
- unamycin-b
- uramycinb
- vengicide
- toyocamicin
- Vengicide; Toyocamycin
- CHEMBL99668
- 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-amino-7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-beta-D-ribofuranosyl-
- 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- Antibiotic E212
- NSC 99843
- 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- CHEBI:134606
- XOKJUSAYZUAMGJ-WOUKDFQISA-N
- Ara-toyocamycine
- E-212-1
- 4-Amino-5-cyano-7-(beta-d-ribofuranosyl)pyrrolo[2,3-d]pyrimidine
- 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- {7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,} 4-amino-7-.beta.-D-ribofuranosyl-
- 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- Vengicide
- 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- Unamycin B
- CS-0026179
- SCHEMBL336095
- Cyanotubericidin
- Uramycin B
- TO1
- Antibiotic 1037
- 7-Deaza-7-cyanoadenosine
- Neuro 000027
- 4-26-00-01419 (Beilstein Handbook Reference)
- BDBM50049823
- Q27282806
- 606-58-6
- 4-Amino-7-.beta.-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- Toyocamycin, >=98% (HPLC), from Streptomyces rimosus
- NSC-99843
- NSC 63701
- NSC-63701
- cid_247955
- DB13916
- TOYOCAMYCIN
- 4-amino-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- Siromycin
- AKOS027380922
- 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile(toyocamycin)
- E-212
- Ahygroscopin-B
- BRN 0048454
- A-399-Y4
- Unamycin-B
- HY-103248
- NS00011705
- 4-Amino-5-cyano-7-(D-ribofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine
- L7995C4D7F
- Antibiotic A-399-Y4
- UNII-L7995C4D7F
- TOYOCAMYCIN [MI]
- 3re4
- VengicideVengicide
- DTXSID801031395
- 4-Aminopyrrolo[2,3-d]pyrimidine-5-carbonitrile 7-(beta-D-ribofuranoside)
- Naritheracin
- Neuro_000027
- Antibiotic E 212
- NSC63701
- FT-0773001
- CCG-102453
- B181008
- MLS002702992
- F82140
- CHEMBL102397
- SCHEMBL6674952
- XOKJUSAYZUAMGJ-UHFFFAOYSA-N
- Toyocamycin nucleoside
- NSC99843
- 4-amino-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- B 181008
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
- HMS3872J03
- NCI60_012274
- NCI60_042246
- DTXSID90871786
- SMR001566801
- A936319
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
- B 181008 Vengicide Unamycin B TOYOCAMYCIN TOYOCAMYCIN Toyocamycin ANTIBIOTIC 1037 Antibiotic 1037 Antibiotic E 212 Toyocamycin nucleoside
- 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- Antibiotic 1037?
- BRD-K26420709-001-01-7
- Deazacyanoadenosine
- Toyokamycin
- DA-68279
- 4-amino-5-cyano-7-(D-ribofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine
- 7-deaza-7-cyanoadenosine
- cyanotubericidin
- +Expand
- MDL： MFCD00866513
- InChIKey： XOKJUSAYZUAMGJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H13N5O4/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12/h2,4,6,8-9,12,18-20H,3H2,(H2,14,15,16)
- SMILES： C1=C(C2=C(N=CN=C2N1C3C(C(C(O3)CO)O)O)N)C#N

Computed Properties

Exact Mass: 291.09700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 291.097
Heavy Atom Count: 21
Complexity: 443
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.6
Topological Polar Surface Area: 150A^2

Experimental Properties

LogP: -0.92212
PSA: 150.44000
Refractive Index: 1.7000 (estimate)
Boiling Point: 433.28°C (rough estimate)
Melting Point: 243°; mp 239-243°
Flash Point: 389.9°C
Solubility: DMSO: soluble0.90 - 1.10mg/mL, clear, colorless
Specific Rotation: D16 -45.7° (c = 1.05 in 0.1N HCl)
Density: 1.3067 (rough estimate)

Toyocamycin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019GD5-1mg	4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile	606-58-6	≥98%	1mg	$72.00	2024-04-22
A2B Chem LLC	AV19929-1mg	4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile	606-58-6	≥98%	1mg	$29.00	2024-04-19
Aaron	AR019GLH-5mg	4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile	606-58-6	98%	5mg	$92.00
Ambeed	A178051-1g	4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile	606-58-6	95%	1g	$865.0	2024-05-31
BioAustralis	BIA-T1310-1 mg	Toyocamycin	606-58-6	>95%byHPLC	1mg	$126.00	2023-09-14
ChemScence	CS-0026179-5mg	Toyocamycin	606-58-6	≥99.0%	5mg	$50.0	2022-04-27
eNovation Chemicals LLC	D639986-50mg	4-AMINO-5-CYANO-7-(BETA-D-RIBOFURANOSYL)PYRROLO[2,3-D]PYRIMIDINE	606-58-6	95%	50mg	$1500	2022-09-11
MedChemExpress	HY-103248-10mM*1mLinDMSO	Toyocamycin	606-58-6	99.90%	10mM*1mLinDMSO	￥550	2023-07-25
TRC	T700003-5mg	Toyocamycin	606-58-6		5mg	$ 255.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-362812-10 mg	Toyocamycin,	606-58-6		10mg	￥1,015.00	2023-07-10

Toyocamycin Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:606-58-6)

MR./MRS.:A LA DING

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Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:606-58-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:606-58-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Molecular assembly of a squaraine dye with cationic surfactant and nucleotides: its impact on aggregation and fluorescence response†

Yongqian Xu,Andrey Malkovskiy,Qiuming Wang,Yi Pang Org. Biomol. Chem., 2011,9, 2878-2884
3. An apparent similarity between the mass spectral and thermal reactions of trans-pentafluorocinnamic acid. Synthesis of 5,6,7,8-tetrafluorocoumarin

J. Chem. Soc. D, 1971, 894-894
4. Crystal structure, electronic properties and cytotoxic activity of palladium chloride complexes with monosubstituted pyridines†

Agnieszka Krogul,Jakub Cedrowski,Katarzyna Wiktorska,Jadwiga Skupińska,Grzegorz Litwinienko Dalton Trans., 2012,41, 658-666
5. Toward high efficiency organic photovoltaic devices with enhanced thermal stability utilizing P3HT-b-P3PHT block copolymer additives†

Mingjing Zhu,Heejun Kim,Yu Jin Jang,Sungmin Park,Du Yeol Ryu,Kyungkon Kim,Ping Tang,Feng Qiu,Juan Peng J. Mater. Chem. A, 2016,4, 18432-18443
6. 3D-printed ketoenamine crosslinked polyrotaxane hydrogels and their mechanochromic responsiveness†

Dan Zheng,Miao Tang,Chenfeng Ke Polym. Chem., 2023,14, 2159-2163
7. Polystyrene bound oxidovanadium(IV) and dioxidovanadium(V) complexes of histamine derived ligand for the oxidation of methyl phenyl sulfide, diphenyl sulfide and benzoin†

Mannar R. Maurya,Aarti Arya,Amit Kumar,Jo\u00e3o Costa Pessoa Dalton Trans., 2009, 2185-2195
8. Ionic effects on synthetic polymers: from solutions to brushes and gels

Haiyang Yuan,Guangming Liu Soft Matter, 2020,16, 4087-4104
9. A supramolecular dual-donor artificial light-harvesting system with efficient visible light-harvesting capacity†

Yi-Xiong Hu,Pei-Pei Jia,Chang-Wei Zhang,Xing-Dong Xu,Yanfei Niu,Xiaoli Zhao,Qian Xu,Lin Xu,Hai-Bo Yang Org. Chem. Front., 2021,8, 5250-5257
10. Contents pages

Annu. Rep. Prog. Chem., 1957,54, 1-6

606-58-6 (Toyocamycin) Related Products

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(CAS:606-58-6)Toyocamycin

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